Cas no 2243503-35-5 (6-Heptynoic acid, 2-amino-, hydrochloride (1:1))

• Product Name: 6-Heptynoic acid, 2-amino-, hydrochloride (1:1)
• CAS No: 2243503-35-5
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 6437840
• Update Time: 2025-05-26

6-Heptynoic acid, 2-amino-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 6-Heptynoic acid, 2-amino-, hydrochloride (1:1)

• Inchi： 1S/C7H11NO2.ClH/c1-2-3-4-5-6(8)7(9)10;/h1,6H,3-5,8H2,(H,9,10);1H
• InChI Key： PNMMFBNUIPYVNG-UHFFFAOYSA-N
• SMILES： C(N)(C(=O)O)CCCC#C.Cl

Additional information on 6-Heptynoic acid, 2-amino-, hydrochloride (1:1)

Comprehensive Overview of 6-Heptynoic acid, 2-amino-, hydrochloride (1:1) (CAS No. 2243503-35-5)

6-Heptynoic acid, 2-amino-, hydrochloride (1:1) (CAS No. 2243503-35-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as an amino acid derivative, features a heptynoic acid backbone with an amino group at the second carbon position, forming a hydrochloride salt. Its molecular formula and precise chemical configuration make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based therapeutics and enzyme inhibitors.

In recent years, the demand for custom synthetic intermediates like 6-Heptynoic acid, 2-amino-, hydrochloride (1:1) has surged, driven by advancements in drug discovery and bioconjugation techniques. Researchers are particularly interested in its alkyne functional group, which enables click chemistry applications—a hot topic in modern chemical biology. This property allows for efficient coupling with azide-containing molecules, facilitating the creation of targeted drug delivery systems and diagnostic probes. Such applications align with the growing focus on precision medicine and theranostics, addressing frequently searched queries like "how to modify peptides for better bioavailability" or "tools for bioconjugation in drug development."

The synthesis and characterization of CAS No. 2243503-35-5 require stringent control over reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to validate its structure. This compound's stability under various pH conditions and solubility profiles are also critical parameters for researchers, as highlighted in popular search terms like "amino acid derivatives for peptide synthesis" or "hydrochloride salts in pharmaceutical formulations."

Beyond its pharmaceutical applications, 6-Heptynoic acid, 2-amino-, hydrochloride (1:1) has potential uses in material science, particularly in designing functionalized polymers and surface coatings. Its bifunctional nature (combining an amine and alkyne) makes it a versatile building block for creating smart materials with tailored properties. This aligns with trending topics such as "advanced polymer additives" and "bio-inspired material design," which dominate academic and industrial discussions.

From a commercial perspective, suppliers of CAS No. 2243503-35-5 emphasize its role in high-value research applications. The compound is typically offered in milligram to gram quantities, catering to small-scale R&D needs. Quality certifications like ≥95% purity (by HPLC) and detailed technical data sheets are essential to meet the stringent requirements of academic labs and biotech startups. Frequently asked questions, such as "where to buy rare amino acid derivatives" or "how to store alkyne-containing compounds," reflect the practical challenges faced by end-users.

In summary, 6-Heptynoic acid, 2-amino-, hydrochloride (1:1) (CAS No. 2243503-35-5) represents a critical tool in modern chemical research, bridging gaps between organic synthesis, drug development, and material engineering. Its multifaceted applications and compatibility with cutting-edge technologies like click chemistry ensure its relevance in addressing contemporary scientific challenges. As interest in tailored biomolecules and multifunctional reagents grows, this compound is poised to remain a focal point in innovation-driven industries.